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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750

An In-depth Technical Guide to the Material Safety Data Sheet for Formamide-d3

This guide provides comprehensive safety and technical information on Formamide-d3 (CAS
No. 43380-64-9), a deuterated analog of formamide. The information is compiled from various
material safety data sheets (MSDS) and is intended for researchers, scientists, and
professionals in drug development who handle this substance.

Chemical and Physical Properties

Formamide-d3 is a colorless, slightly viscous liquid.[1][2] Its physical and chemical properties
are summarized below, with data sourced from supplier safety sheets.

Table 1: Identifiers and Chemical Properties

Property Value

CAS Number 43380-64-9[3][4]
Molecular Formula CDsNO

Linear Formula DCOND:2
Molecular Weight 48.06 g/mol
Isotopic Purity 98 atom % D
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| Synonyms | (2H3)Formamide, Methanamide-d3, Formic-d amide-d2 |

Table 2: Physical Properties

Property Value

Appearance Colorless, clear liquid
Odor Faint ammonia-like
Melting Point 2-3°C (35.6 - 37.4 °F)
Boiling Point 210 °C (410 °F)

Density 1.209 g/mL at 25 °C
Refractive Index n20/D 1.447

Flash Point 154 °C (309 °F) - closed cup
Vapor Pressure 0.08 mbar at 20 °C
Vapor Density 1.56 (Heavier than air)
Solubility Miscible with water

| Decomposition Temp.| 180 °C |

Hazard Identification and Classification

Formamide-d3 is classified as a hazardous substance. It is a suspected carcinogen, a known
reproductive toxin, and can cause organ damage through repeated exposure.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H351: Suspected of

Carcinogenicity 2 .
causing cancer

H360 / H360D: May damage

Reproductive Toxicity 1B = )
fertility or the unborn child
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| STOT (Repeated Exposure)| 2 | H373: May cause damage to organs (Blood) through

prolonged or repeated exposure if swallowed |

The Globally Harmonized System (GHS) classification dictates the precautionary measures

required for handling this chemical.

[N
Carcinogenicity leads to > H351: Suspected of
Category 2 causing cancer
. Reproductive Toxicity leads to H360: May damage fertility
Rl Category 1B or the unborn child
STOT Repeated Exposure leads to . H373: May cause organ
(O BE(ey) damage on repeated exposure
Category 2 9 P P

Click to download full resolution via product page

GHS Hazard Classification for Formamide-d3.

Experimental Protocols and Toxicological Data

The safety data sheets reviewed cite toxicological endpoints from standardized tests but do not
provide detailed experimental methodologies. These studies are typically performed according
to established guidelines, such as those from the OECD.

Table 4: Toxicological Data
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Test Species Route Value
Rat (male and

LD50 Oral 5,325 mgl/kg
female)

Skin
Rabbit Skin No data available

Corrosion/Irritation

| Eye Damage/Irritation| Rabbit | Eyes | No data available |

Note on Experimental Protocols: The provided MSDS documents summarize the results of
toxicological studies (e.g., LD50). They do not contain the detailed experimental protocols for
these studies. Such protocols are typically found in the full, original study reports and follow
standardized guidelines (e.g., OECD Test Guidelines). For instance, an oral LD50 study
involves administering the substance to a group of animals at specified doses to determine the
dose at which 50% of the test population succumbs.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to minimize risk. All work with Formamide-d3 should
be conducted in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE) and Handling

A logical workflow for safe handling involves hazard awareness, proper equipment use, and

post-handling procedures.
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Start Work with
Formamide-d3

Read and Understand SDS

:

Wear Appropriate PPE:
- Nitrile Gloves
- Safety Goggles/Face Shield
- Lab Coat

:

Work in a Certified
Chemical Fume Hood

l

Avoid Contact:
- Skin and Eyes
- Inhalation of Vapors

l

Complete Work

l

Dispose of Contaminated
Waste as Hazardous

'

Clean Work Area

l

Remove PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of Formamide-d3.
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First Aid Measures

In case of exposure, immediate action is required. The following diagram outlines the first aid
steps for different routes of exposure.

Exposure to Formamide-d3

of Exposure

Inhalation Skin Contact Eye Contact Ingestion

First Aid Response

Move to fresh air. Wash off immediately with Rinse immediately with
If not breathing, give plenty of water for at plenty of water for at
artificial respiration. least 15 minutes. least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

First Aid Procedures for Formamide-d3 Exposure.

Spill and Leak Procedures

Accidental release requires a systematic response to ensure safety and environmental
protection.

Personal Precautions:
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Wear appropriate PPE, including respiratory protection.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation and remove all sources of ignition.

Evacuate personnel to safe areas.

Containment and Cleanup:

e Prevent further leakage if it is safe to do so. Do not let the product enter drains.
o Absorb the spill with inert material (e.g., sand, diatomaceous earth).

o Collect the absorbed material into suitable, closed containers for disposal as hazardous
waste.
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Assess Danger
Evacuate Area

'

Wear Full PPE
(incl. respiratory protection)

'

Ensure Adequate Ventilation
Remove Ignition Sources

'

Contain Spill
(Use inert absorbent material)

'

Collect Absorbed Material
into a Closed Container

:

Label as Hazardous Waste
and Dispose of Properly

'

Clean Contaminated Surface
with Plenty of Water

Response Complete

Click to download full resolution via product page

General Spill Response Workflow.
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Storage Conditions

o General Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Security: Keep locked up or in an area accessible only to qualified or authorized persons.

e Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: The substance is combustible. Vapors are heavier than air and may
spread along floors. Hazardous combustion products include nitrogen oxides, carbon
monoxide, and carbon dioxide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Disposal Considerations

Waste from this chemical must be disposed of as hazardous waste. Disposal should be in
accordance with all applicable federal, state, and local environmental regulations. Empty
containers may retain product residue and should be treated as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Formamide-d3 material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339750#formamide-d3-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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